Cas no 10016-13-4 (Acetamide,2-fluoro-N-1-naphthalenyl-N-(phenylmethyl)-)

Acetamide,2-fluoro-N-1-naphthalenyl-N-(phenylmethyl)- structure
10016-13-4 structure
Product Name:Acetamide,2-fluoro-N-1-naphthalenyl-N-(phenylmethyl)-
CAS No:10016-13-4
MF:C19H16FNO
MW:293.334848403931
CID:140578
PubChem ID:202248
Update Time:2025-04-19

Acetamide,2-fluoro-N-1-naphthalenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-fluoro-N-1-naphthalenyl-N-(phenylmethyl)-
    • Acetamide,N-benzyl-2-fluoro-N-1-naphthyl- (7CI,8CI)
    • N-Benzyl-2-fluoro-N-(1-naphtyl)acetamide
    • N-benzyl-2-fluoro-N-naphthalen-1-ylacetamide
    • BRN 2148851
    • DTXSID60142990
    • 10016-13-4
    • N-Benzyl-2-fluoro-N-1-naphthylacetamide
    • Acetamide, N-benzyl-2-fluoro-N-1-naphthyl-
    • Inchi: 1S/C19H16FNO/c20-13-19(22)21(14-15-7-2-1-3-8-15)18-12-6-10-16-9-4-5-11-17(16)18/h1-12H,13-14H2
    • InChI Key: KEPUHIUMJJMLNZ-UHFFFAOYSA-N
    • SMILES: FCC(N(CC1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 293.12168
  • Monoisotopic Mass: 293.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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